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Compound of Interest

Compound Name: 2-Ethoxyethylamine

Cat. No.: B085609 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides an in-depth overview of the core physical properties of 2-
Ethoxyethylamine (CAS No. 110-76-9), a versatile primary amine and amino ether used as an

intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] The focus is on its

boiling point and solubility characteristics, supported by detailed experimental protocols for

their determination.

Core Physical Properties
2-Ethoxyethylamine is a colorless to pale yellow, clear liquid with a characteristic amine-like

odor.[1][2][3] Its molecular structure, featuring both an ether linkage and a primary amine

group, dictates its physical behavior, particularly its boiling point and solubility profile.[2]

The key physical properties of 2-Ethoxyethylamine are summarized in the table below for

easy reference and comparison.
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Physical Property Value Notes

Boiling Point 105 °C[2][4]
At standard atmospheric

pressure (760 mmHg).

108.8 °C[5]
At standard atmospheric

pressure (760 mmHg).

Water Solubility
Completely miscible[2][3][4][5]

[6]

Forms hydrogen bonds with

water.[1][7]

Organic Solvent Solubility Miscible
Soluble in solvents like ether

and ethanol.[1][4]

Density 0.85 g/cm³[2][6] -

Molecular Weight 89.14 g/mol [2][4] -

Flash Point ~18 °C[4][5] Highly flammable liquid.[4]

Discussion of Properties
The boiling point of 2-Ethoxyethylamine is reported to be in the range of 105-109 °C at

standard pressure.[2][4][5] As a primary amine, it can engage in intermolecular hydrogen

bonding due to the presence of hydrogen atoms bonded to the electronegative nitrogen atom.

[8] These hydrogen bonds are stronger than the van der Waals forces present in alkanes of

similar molecular weight, resulting in a significantly higher boiling point. However, these N-H---

N bonds are generally weaker than the O-H---O bonds in corresponding alcohols, leading to a

lower boiling point than an alcohol of comparable mass.

2-Ethoxyethylamine is completely miscible with water.[2][4][5][6] This high solubility is

attributed to its ability to form hydrogen bonds with water molecules via its primary amine group

and the lone pair of electrons on the ether oxygen.[1][7] Generally, amines with five or fewer

carbon atoms exhibit good solubility in water. Furthermore, it is readily soluble in common

organic solvents such as ethanol and diethyl ether, making it a versatile reagent in various

reaction media.[1][4]
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The following sections detail standardized laboratory methods for determining the boiling point

and solubility of a liquid amine like 2-Ethoxyethylamine.

This method is a common and efficient micro-scale technique for determining the boiling point

of a liquid.[9]

Apparatus:

Thiele tube

High-temperature mineral oil

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or heating mantle

Procedure:

Setup: Fill the Thiele tube with mineral oil to a level just above the top of the side-arm.

Sample Preparation: Add approximately 0.5 mL of 2-Ethoxyethylamine into the small test

tube.[9]

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid sample.[9]

Assembly: Attach the test tube to the thermometer using a small rubber band, ensuring the

bottom of the tube is aligned with the thermometer bulb.[9]

Heating: Clamp the Thiele tube and immerse the thermometer and sample assembly into the

oil. Begin gently heating the side arm of the Thiele tube. The design of the tube ensures

uniform heat circulation.
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Observation: As the temperature rises, a slow stream of bubbles will begin to emerge from

the open end of the capillary tube. Continue heating until a continuous and rapid stream of

bubbles is observed. This indicates the temperature is slightly above the boiling point.

Measurement: Remove the heat source and allow the apparatus to cool slowly. The boiling

point is the temperature at which the stream of bubbles stops and the liquid just begins to be

drawn back into the capillary tube.[9] Record this temperature.

Verification: It is good practice to repeat the heating and cooling cycle to verify the

measurement.

This protocol outlines the qualitative assessment of solubility in water, an organic solvent, and

an acidic solution.

Apparatus:

Three small test tubes with stoppers

Graduated pipette or dropper

Glass stirring rods

Reagents:

2-Ethoxyethylamine

Deionized water

Diethyl ether (or another nonpolar organic solvent)

5% Hydrochloric acid (HCl) solution

Procedure:

Preparation: Label three clean, dry test tubes as "Water," "Ether," and "5% HCl."

Dispensing: Add 2 mL of the respective solvent (Water, Ether, 5% HCl) to each

corresponding test tube.
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Addition of Amine: To each test tube, add 5 drops (approximately 0.1 g) of 2-
Ethoxyethylamine.[10]

Mixing: Stopper each test tube and mix the contents thoroughly by shaking or vortexing for

1-2 minutes.[7][10]

Observation: Allow the mixtures to stand and observe.

Miscible/Soluble: The substance forms a single, clear, homogeneous phase with the

solvent.

Insoluble: The substance remains as a separate layer, or the mixture appears cloudy or

forms an emulsion.

Recording: Record the observations for each solvent. For 2-Ethoxyethylamine, it is

expected to be miscible in all three solvents. Its solubility in 5% HCl demonstrates its basic

character, as it reacts to form a water-soluble ammonium salt.[11]

Visualization of Workflow
The following diagram illustrates a logical workflow for the physical characterization of a liquid

amine sample.
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Workflow for Physical Characterization of a Liquid Amine

Solubility Analysis Boiling Point Determination

Expected Results for 2-Ethoxyethylamine

Liquid Amine Sample
(e.g., 2-Ethoxyethylamine)

Test: Water Miscibility Test: Organic Solvent Test: 5% HCl Method: Thiele Tube

Result: Completely Miscible

Observe

Result: Soluble

Observe

Result: Soluble (Base)

Observe

Measure Temperature at
Liquid Re-entry

Heat & Cool

Result: ~105-109 °C

Click to download full resolution via product page

Caption: Logical workflow for determining the physical properties of an amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 110-76-9: 2-Ethoxyethylamine | CymitQuimica [cymitquimica.com]

2. High-Purity 2-Ethoxyethylamine | EEA | CAS 110-76-9 | Aure Chemical [aurechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b085609?utm_src=pdf-body-img
https://www.benchchem.com/product/b085609?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/110-76-9/
https://www.aurechem.com/2-ethoxyethylamine-cas-110-76-9-p.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. chembk.com [chembk.com]

4. 2-Ethoxyethylamine | 110-76-9 | TCI AMERICA [tcichemicals.com]

5. 2-Ethoxyethylamine｜lookchem [lookchem.com]

6. 2-Ethoxyethylamine CAS#: 110-76-9 [m.chemicalbook.com]

7. chemhaven.org [chemhaven.org]

8. chem.libretexts.org [chem.libretexts.org]

9. chem.libretexts.org [chem.libretexts.org]

10. moorparkcollege.edu [moorparkcollege.edu]

11. www1.udel.edu [www1.udel.edu]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 2-
Ethoxyethylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085609#physical-properties-of-2-ethoxyethylamine-
boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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